Cas no 1517693-79-6 (1-(2-methyl-5,6-dihydro-1,4-oxathiin-3-yl)methana mine)

• Product Name: 1-(2-methyl-5,6-dihydro-1,4-oxathiin-3-yl)methana mine
• CAS No: 1517693-79-6
• MF: C₆H₁₁NOS
• MW: 145.222640275955
• CID: 5893429
• PubChem ID: 82502510
• Update Time: 2025-11-02

1-(2-methyl-5,6-dihydro-1,4-oxathiin-3-yl)methana mine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-5,6-dihydro-1,4-oxathiin-3-yl)methana mine
• EN300-7046234
• (2-methyl-5,6-dihydro-1,4-oxathiin-3-yl)methanamine
• 1517693-79-6

• Inchi： 1S/C6H11NOS/c1-5-6(4-7)9-3-2-8-5/h2-4,7H2,1H3
• InChI Key： USYLZLHSAKUPOH-UHFFFAOYSA-N
• SMILES： C(C1SCCOC=1C)N

Computed Properties

• Exact Mass: 145.05613515g/mol
• Monoisotopic Mass: 145.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 60.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathiins

Additional information on 1-(2-methyl-5,6-dihydro-1,4-oxathiin-3-yl)methana mine

Comprehensive Overview of 1-(2-methyl-5,6-dihydro-1,4-oxathiin-3-yl)methanamine (CAS No. 1517693-79-6)

1-(2-methyl-5,6-dihydro-1,4-oxathiin-3-yl)methanamine (CAS No. 1517693-79-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique oxathiin ring structure, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and crop protection.

The molecular structure of 1-(2-methyl-5,6-dihydro-1,4-oxathiin-3-yl)methanamine features a methyl-substituted dihydrooxathiin core attached to a methanamine functional group. This combination of structural elements contributes to its distinctive chemical properties, making it valuable for developing novel therapeutic agents and agricultural chemicals. Recent studies highlight its role in creating compounds with potential antimicrobial and antifungal activities, aligning with current global concerns about antibiotic resistance and sustainable agriculture.

In the pharmaceutical sector, 1517693-79-6 is being explored as a building block for central nervous system (CNS) drugs, given its ability to cross the blood-brain barrier. This property is particularly relevant as the demand for neurological disorder treatments continues to rise worldwide. Additionally, its heterocyclic framework makes it a candidate for developing new antiviral medications, a research area that has gained unprecedented importance in the post-pandemic era.

The agrochemical industry has shown growing interest in 1-(2-methyl-5,6-dihydro-1,4-oxathiin-3-yl)methanamine derivatives for their potential as eco-friendly pesticides. With increasing regulatory pressure on conventional pesticides and growing consumer demand for organic produce, this compound's derivatives may offer safer alternatives for crop protection. Research indicates that modifications to its structure can yield compounds with selective activity against plant pathogens while minimizing environmental impact.

From a synthetic chemistry perspective, CAS 1517693-79-6 presents interesting challenges and opportunities. The oxathiin ring system is relatively uncommon in commercial compounds, making its synthesis and derivatization an area of active investigation. Recent advancements in green chemistry approaches have focused on developing more sustainable methods to produce this compound and its analogs, addressing the chemical industry's push toward environmentally benign processes.

The commercial availability of 1-(2-methyl-5,6-dihydro-1,4-oxathiin-3-yl)methanamine has increased in recent years, reflecting its growing importance in research and development. Suppliers typically offer it in various purity grades, with high-purity samples (≥98%) being particularly sought after for pharmaceutical applications. The compound's stability under standard storage conditions makes it convenient for laboratory use, though proper handling procedures should always be followed.

Analytical characterization of 1517693-79-6 typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for verifying the compound's identity and purity, especially when used as a reference standard or starting material for further chemical transformations. The development of robust analytical methods for this compound has been an important focus area for quality control in both academic and industrial settings.

Future research directions for 1-(2-methyl-5,6-dihydro-1,4-oxathiin-3-yl)methanamine include exploring its potential in material science applications. Preliminary studies suggest that derivatives of this compound might serve as precursors for functional materials with unique electronic or optical properties. This aligns with broader scientific interest in developing new organic materials for applications ranging from organic electronics to advanced sensors.

The patent landscape surrounding CAS 1517693-79-6 and its derivatives has become increasingly active, with several pharmaceutical and agrochemical companies filing applications for novel compounds containing this structural motif. This intellectual property activity underscores the compound's commercial potential and the competitive nature of research in this area. Researchers working with this compound should be mindful of existing patents when developing new applications.

In conclusion, 1-(2-methyl-5,6-dihydro-1,4-oxathiin-3-yl)methanamine represents a versatile and promising chemical entity with applications spanning multiple industries. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers addressing some of today's most pressing challenges in healthcare and agriculture. As scientific understanding of this compound deepens, we can anticipate seeing more innovative applications emerge in the coming years.